Cas no 1873322-65-6 (1-(2,2-Difluoropropyl)cyclopropan-1-ol)

1-(2,2-Difluoropropyl)cyclopropan-1-ol is a fluorinated cyclopropanol derivative with notable applications in organic synthesis and pharmaceutical intermediates. Its unique structure, featuring a difluoropropyl group adjacent to a cyclopropanol ring, enhances reactivity and stability, making it valuable for constructing complex molecular frameworks. The presence of fluorine atoms improves metabolic stability and lipophilicity, which is advantageous in drug design. This compound serves as a versatile building block for the development of bioactive molecules, particularly in medicinal chemistry. Its well-defined stereochemistry and functional group compatibility allow for selective transformations, facilitating the synthesis of tailored compounds for research and industrial applications.
1-(2,2-Difluoropropyl)cyclopropan-1-ol structure
1873322-65-6 structure
Product Name:1-(2,2-Difluoropropyl)cyclopropan-1-ol
CAS No:1873322-65-6
MF:C6H10F2O
MW:136.139809131622
CID:6159555
PubChem ID:130733710
Update Time:2025-06-15

1-(2,2-Difluoropropyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(2,2-difluoropropyl)cyclopropan-1-ol
    • EN300-1946309
    • 1873322-65-6
    • 1-(2,2-Difluoropropyl)cyclopropan-1-ol
    • Inchi: 1S/C6H10F2O/c1-5(7,8)4-6(9)2-3-6/h9H,2-4H2,1H3
    • InChI Key: VHXRURNBKJWAGQ-UHFFFAOYSA-N
    • SMILES: FC(C)(CC1(CC1)O)F

Computed Properties

  • Exact Mass: 136.06997126g/mol
  • Monoisotopic Mass: 136.06997126g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 20.2Ų

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1-(2,2-Difluoropropyl)cyclopropan-1-ol Related Literature

Additional information on 1-(2,2-Difluoropropyl)cyclopropan-1-ol

Exploring 1-(2,2-Difluoropropyl)cyclopropan-1-ol (CAS No. 1873322-65-6): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 1-(2,2-Difluoropropyl)cyclopropan-1-ol (CAS No. 1873322-65-6) has garnered significant attention for its unique structural features and versatile applications. This compound, characterized by its cyclopropane core and difluoropropyl side chain, is a subject of interest in pharmaceutical intermediates, agrochemical research, and material science. Its molecular design combines steric hindrance with fluorination effects, making it a valuable building block for modern synthetic chemistry.

The growing demand for fluorinated compounds in drug discovery has propelled research into 1-(2,2-Difluoropropyl)cyclopropan-1-ol. Fluorine atoms enhance metabolic stability and bioavailability, addressing key challenges in small-molecule therapeutics. Recent studies highlight its potential in modulating protein-ligand interactions, particularly in kinase inhibitors and GPCR-targeted drugs—areas dominating 2023's pharmaceutical pipelines. Researchers are also exploring its role in bioisosteric replacements, a trending strategy to improve drug candidates' safety profiles.

From a synthetic perspective, the cyclopropanol moiety in this compound offers intriguing reactivity. The strained three-membered ring enables ring-opening reactions under mild conditions, while the difluoropropyl group provides electronic tuning capabilities. These features align with industry shifts toward late-stage functionalization and C-H activation methodologies—topics frequently searched in academic databases. Patent analyses reveal its use in asymmetric synthesis routes for chiral intermediates, reflecting the market's push for enantioselective catalysis solutions.

Environmental considerations surrounding fluorochemicals have spurred innovations in green chemistry applications of 1-(2,2-Difluoropropyl)cyclopropan-1-ol. Manufacturers now emphasize atom economy in its production, responding to regulatory pressures and ESG (Environmental, Social, and Governance) metrics—a hot topic among chemical investors. Lifecycle assessments compare favorably against perfluorinated alternatives, positioning it as a sustainable fluorination option in line with the UN's Sustainable Development Goals (SDGs).

Analytical characterization of CAS No. 1873322-65-6 presents distinct challenges and opportunities. Advanced techniques like 19F NMR spectroscopy and high-resolution mass spectrometry are essential for quality control, as users increasingly search for fluorine-containing compound analysis protocols. Crystallographic studies reveal how the cyclopropane-difluoropropyl conformation influences solid-state properties—critical data for formulation scientists working on cocrystal engineering approaches.

The compound's thermal stability and solubility profile make it suitable for high-performance polymers and electronic materials. With the semiconductor industry's focus on fluorinated dielectrics, material scientists are investigating its derivatives for low-k materials—a key search term in nanotechnology circles. Its balance of lipophilicity and polarity also shows promise in liquid crystal formulations, particularly for OLED display technologies driving next-gen consumer electronics.

Supply chain dynamics for 1-(2,2-Difluoropropyl)cyclopropan-1-ol reflect broader trends in fine chemicals distribution. With increasing regionalization of pharmaceutical raw material production, manufacturers are optimizing multi-step synthesis routes to ensure reliability. Quality standards now commonly require genotoxic impurity testing (per ICH M7 guidelines)—a frequent query among quality assurance professionals. Current market intelligence suggests growing adoption in contract research organizations (CROs) serving the biotech startup ecosystem.

Looking ahead, the intersection of computational chemistry and experimental data will further unlock the potential of CAS No. 1873322-65-6. Molecular modeling studies using density functional theory (DFT) can predict its behavior in complex systems—a methodology gaining traction in AI-assisted drug discovery. As the chemical industry embraces digital transformation, such data-rich approaches will shape the next generation of smart manufacturing processes for specialized intermediates like this compound.

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